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Compound of Interest

Compound Name: Succinic dihydrazide

Cat. No.: B1196282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Succinic dihydrazide, also known as butanedihydrazide, is a versatile molecule with

significant applications in pharmaceuticals, agrochemicals, and polymer science.[1] Its

symmetrical structure, featuring two hydrazide functional groups, allows it to serve as a

valuable building block in the synthesis of a wide array of bioactive molecules and as a

crosslinking agent.[1] This technical guide provides an in-depth overview of the chemical and

physical properties of succinic dihydrazide, detailed experimental protocols, and an

exploration of its relevance in biological signaling pathways pertinent to drug development.

Chemical and Physical Properties
Succinic dihydrazide is a white to off-white crystalline powder.[1] It is soluble in water. Key

chemical and physical properties are summarized in the tables below for easy reference.

Table 1: General and Chemical Properties
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Property Value Source

IUPAC Name butanedihydrazide

Synonyms

Succinhydrazide, Succinyl

dihydrazide,

Butanediohydrazide

[1]

CAS Number 4146-43-4 [1]

Molecular Formula C4H10N4O2 [1][2]

Molecular Weight 146.15 g/mol [1][3][2]

Purity ≥ 97% (HPLC) [1]

Table 2: Physical Properties
Property Value Source

Melting Point 168-171 °C [1][4][5]

Boiling Point
540.2 °C at 760 mmHg

(Predicted)
[6]

Density 1.284 g/cm³ (Predicted)

Solubility in water Soluble

Appearance White to off-white powder [1]

pKa 12.62 ± 0.35 (Predicted)

LogP -2.8

Table 3: Spectral Data
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Spectrum Type Key Data/Peaks Source

¹H NMR (DMSO-d6)

Signals for NH, OH, NH2, and

CH2 groups have been

reported.

[1]

¹³C NMR (DMSO-d6)
Signals for C=O and CH2

carbons have been reported.
[1]

IR (KBr disc)

Peaks around 3312 and 3287

cm⁻¹ (-NH symm), 1627 and

1608 cm⁻¹ (C=O), and 1532

cm⁻¹ (N-H bend) have been

observed.

[7]

Mass Spectrometry

Data available through NIST

Mass Spectrometry Data

Center.

[6]

Experimental Protocols
Synthesis of Succinic Dihydrazide Derivatives
(Illustrative Protocol)
While a specific protocol for the synthesis of unsubstituted succinic dihydrazide is not

detailed in the provided search results, the synthesis of its derivatives through

cyclocondensation reactions provides a strong methodological basis. The following is a

generalized protocol based on the synthesis of pyrazolyl-substituted succinic acid hydrazides.

[1]

Materials:

4-alkoxy-1,1,1-trihaloalk-3-en-2-one

Succinic acid dihydrazide

Ethanol

Distilled water
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Procedure:

A solution of 4-substituted 4-alkoxy-1,1,1-trifluoro-3-alken-2-ones (10 mmol), succinic acid

dihydrazide (5 mmol), ethanol (20 mL), and distilled water (1 mL) is prepared.[1]

The reaction mixture is stirred at 80 °C for 5-10 hours.[1]

The solvent is then partially evaporated under reduced pressure.[1]

Upon cooling to ≤ 8 °C for 1-2 days, the product crystallizes and is isolated by filtration.[1]

The solid product is washed with cold ethanol and dried under vacuum.[1]

Purification by Recrystallization
Succinic dihydrazide can be purified by recrystallization from ethanol.[1] A general procedure

for recrystallization of an organic solid is as follows:

Materials:

Crude succinic dihydrazide

Ethanol (or other suitable solvent)

Procedure:

Dissolve the crude succinic dihydrazide in the minimum amount of hot ethanol.

If the solution is colored, it may be treated with activated carbon.

Hot filter the solution to remove any insoluble impurities.

Allow the filtrate to cool slowly to room temperature, and then in an ice bath to induce

crystallization.

Collect the crystals by filtration under reduced pressure using a Büchner funnel.[8]

Wash the crystals with a small amount of cold ethanol to remove any remaining soluble

impurities.[8]
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Dry the purified crystals in a vacuum desiccator.[9]

HPLC Analysis
A reverse-phase HPLC method can be used for the analysis of succinic dihydrazide.[3][10]

Instrumentation and Conditions:

Column: Newcrom R1 reverse-phase column.[3]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid such as phosphoric acid

or formic acid (for MS compatibility).[3][10]

Detection: UV detection is suitable.

Role in Signaling Pathways and Drug Development
While direct evidence for the mechanism of action of succinic dihydrazide in specific signaling

pathways is limited in the available literature, the structurally related molecule, succinate, is a

well-established signaling molecule, particularly in the context of cancer. The accumulation of

succinate in the tumor microenvironment can drive tumorigenesis and metastasis.[11][12][13] It

is plausible that succinic dihydrazide, as a derivative or potential metabolic precursor/mimic,

could interact with these pathways.

Succinate-Mediated HIF-1α Stabilization
In cancer cells with mutations in succinate dehydrogenase (SDH), succinate accumulates and

can inhibit prolyl hydroxylases (PHDs).[11] PHDs are responsible for the degradation of

Hypoxia-Inducible Factor-1α (HIF-1α). The inhibition of PHDs leads to the stabilization of HIF-

1α, which then promotes the transcription of genes involved in angiogenesis, cell proliferation,

and metastasis.[11][12][13]
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Caption: Succinate-mediated stabilization of HIF-1α.

SUCNR1 Signaling Pathway
Extracellular succinate can also act as a signaling molecule by binding to its receptor, SUCNR1

(also known as GPR91).[11] This interaction can activate downstream signaling cascades,

such as the PI3K/Akt and ERK1/2 pathways, which are involved in cell migration, proliferation,

and angiogenesis.[11] This suggests that targeting the succinate-SUCNR1 axis could be a

therapeutic strategy in cancer.
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Caption: Extracellular succinate signaling via SUCNR1.

Experimental Workflow: Synthesis to Biological Assay
The following diagram outlines a general workflow for the synthesis, purification, and

subsequent biological evaluation of succinic dihydrazide or its derivatives in the context of

cancer research.
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Caption: General experimental workflow.
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Conclusion
Succinic dihydrazide is a compound of significant interest due to its versatile chemical nature

and its potential applications in various scientific fields. This guide has provided a summary of

its core chemical and physical properties, outlined key experimental methodologies for its

synthesis and analysis, and explored its potential relevance to cancer biology through the lens

of succinate signaling. Further research into the direct biological activities of succinic
dihydrazide is warranted to fully elucidate its potential as a therapeutic agent or a tool for

chemical biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Succinic Dihydrazide: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196282#succinic-dihydrazide-chemical-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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